Cas no 1864064-59-4 (3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE)

• Product Name: 3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE
• CAS No: 1864064-59-4
• MDL: MFCD28126167
• CID: 4625379
• PubChem ID: 86262613
• Update Time: 2025-11-06

3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobutyl)benzo[d]oxazol-2(3H)-one hydrochloride
• 3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE

• MDL： MFCD28126167

Additional information on 3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE

3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE: A Comprehensive Overview

3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number CAS NO1864064-59-4, has garnered attention due to its unique structural features and potential therapeutic applications. The benzodioxole core, combined with an aminobutyl side chain and a hydrochloride salt form, presents a versatile scaffold for the development of novel bioactive molecules.

The< strong>benzodioxole moiety is a well-known pharmacophore found in various bioactive compounds, exhibiting properties that make it suitable for interactions with biological targets. In particular, the< strong>2(3H)-one functional group within the benzodioxole ring system contributes to the compound's hydrogen bonding capabilities, which is crucial for drug-receptor binding affinity. The presence of the< strong>4-aminobutyl substituent further enhances the compound's potential by introducing basicity and flexibility, allowing for fine-tuning of its pharmacokinetic properties.

In recent years, there has been a growing interest in< strong>benzodioxole derivatives as scaffolds for medicinal chemistry. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The< strong>hydrochloride salt form of 3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE not only improves its solubility but also enhances its stability, making it a more practical candidate for further development.

The synthesis of< strong>CAS NO1864064-59-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the< strong>aminobutyl group at the 4-position of the benzodioxole ring is particularly critical, as it influences the compound's overall pharmacological profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

The pharmacological evaluation of 3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE has revealed intriguing biological activities. Preclinical studies have demonstrated its potential as an antagonist for certain neurotransmitter receptors, suggesting its utility in treating neurological disorders. Additionally, the compound has shown anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings highlight its significance as a lead compound for further medicinal chemistry optimization.

The< strong>Kd values(dissociation constants) obtained from binding assays indicate that 3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE exhibits high affinity for specific biological targets. This high binding affinity is essential for achieving therapeutic efficacy at lower concentrations, minimizing potential side effects. Furthermore, computational studies using molecular docking techniques have provided insights into the binding mode of this compound with its target receptors, aiding in the design of more potent derivatives.

In conclusion, 3-(4-AMINOBUTYL)BENZO[D]OXAZOL-2(3H)-ONE HYDROCHLORIDE (CAS NO1864064-59-4) represents a promising candidate for drug development. Its unique structural features and demonstrated biological activities make it an attractive scaffold for further exploration in pharmaceutical research. As our understanding of biological mechanisms continues to evolve, compounds like this are likely to play a pivotal role in addressing unmet medical needs.